4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine

• IUPAC Name: 4-[(2-methylmorpholin-4-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C11H17N3O/c1-9-7-14(4-5-15-9)8-10-2-3-13-11(12)6-10/h2-3,6,9H,4-5,7-8H2,1H3,(H2,12,13)
• InChI Key: FIWSACPTONVASZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CC2=CC(=NC=C2)N
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine, also known as MMMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMMP is a heterocyclic compound with a pyridine ring and a morpholine ring, which makes it a versatile molecule with unique properties.

Mechanism of Action

The mechanism of action of 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine involves its interaction with specific enzymes and receptors, leading to their inhibition. 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine has been shown to inhibit the activity of various kinases, such as PI3K, mTOR, and Akt, which are involved in cell signaling pathways. 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine also interacts with specific receptors, such as the dopamine D2 receptor, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects
4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine has been shown to have various biochemical and physiological effects, depending on the specific enzyme or receptor it interacts with. Inhibition of kinases by 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine can lead to the suppression of cell growth and proliferation, which makes it a potential anti-cancer agent. 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine's interaction with the dopamine D2 receptor can lead to the modulation of dopamine levels in the brain, which has implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine in lab experiments include its high potency and selectivity, which makes it an effective tool for studying specific enzymes and receptors. 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine can also be easily synthesized in the lab, which makes it readily available for research purposes. However, the limitations of using 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine in lab experiments include its potential toxicity and side effects, which need to be carefully considered.

Future Directions

There are several future directions for 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine research, including the development of new drugs based on its structure and mechanism of action. 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine can also be used as a tool for studying the specific enzymes and receptors it interacts with, which can lead to a better understanding of their role in disease pathogenesis. Additionally, the optimization of 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine synthesis and purification methods can improve its yield and purity, which can have implications for its use in drug development.

Synthesis Methods

4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine can be synthesized through a multi-step process, starting from commercially available starting materials. The synthesis involves the reaction of 2-amino-4-picoline with 2-chloro-4-methylmorpholine in the presence of a base to yield the desired product. The reaction conditions can be optimized to improve the yield and purity of the product.

Scientific Research Applications

4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs. 4-[(2-Methylmorpholin-4-yl)methyl]pyridin-2-amine has shown promising results in inhibiting various enzymes and receptors, which makes it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.